Cas no 39567-71-0 (6-methyl-Imidazo[1,2-a]pyrimidine)

6-Methyl-Imidazo[1,2-a]pyrimidine is a heterocyclic organic compound featuring a fused imidazole and pyrimidine ring system with a methyl substituent at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly for targeting enzymes and receptors. The compound's stability and synthetic versatility allow for further functionalization, enabling the development of diverse bioactive molecules. It is commonly utilized in the preparation of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. High purity grades are available to ensure reproducibility in research and industrial applications.

6-methyl-Imidazo[1,2-a]pyrimidine structure

39567-71-0 structure

Product Name:6-methyl-Imidazo[1,2-a]pyrimidine

CAS No:39567-71-0

MF:C₇H₇N₃

MW:133.150580644608

CID:1111945

PubChem ID:12826338

Update Time:2025-06-08

6-methyl-Imidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 6-methyl-Imidazo[1,2-a]pyrimidine
- 6-methylimidazo[1,2-a]pyrimidine
- AKOS006312307
- SCHEMBL9611694
- 39567-71-0
- AB55753
- Inchi： 1S/C7H7N3/c1-6-4-9-7-8-2-3-10(7)5-6/h2-5H,1H3
- InChI Key： ZDRYVAVKBAIDKJ-UHFFFAOYSA-N
- SMILES： N12C=CN=C1N=CC(C)=C2

Computed Properties

Exact Mass: 133.063997236g/mol
Monoisotopic Mass: 133.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 30.2Å²

6-methyl-Imidazo[1,2-a]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM519536-1g	6-Methylimidazo[1,2-a]pyrimidine	39567-71-0	97%	1g	$***	2023-05-30

6-methyl-Imidazo[1,2-a]pyrimidine Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

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